Cas no 62266-67-5 (3-Cyclohexene-1-carboxylic acid, dodecyl ester)

3-Cyclohexene-1-carboxylic acid, dodecyl ester structure
62266-67-5 structure
Product Name:3-Cyclohexene-1-carboxylic acid, dodecyl ester
CAS No:62266-67-5
MF:C19H34O2
MW:294.472066402435
CID:451799
PubChem ID:71388120
Update Time:2025-04-19

3-Cyclohexene-1-carboxylic acid, dodecyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-Cyclohexene-1-carboxylic acid, dodecyl ester
    • dodecyl cyclohex-3-ene-1-carboxylate
    • SCHEMBL22036450
    • 62266-67-5
    • DTXSID50810196
    • Inchi: 1S/C19H34O2/c1-2-3-4-5-6-7-8-9-10-14-17-21-19(20)18-15-12-11-13-16-18/h11-12,18H,2-10,13-17H2,1H3
    • InChI Key: UERPJYGBBJLVPP-UHFFFAOYSA-N
    • SMILES: O(CCCCCCCCCCCC)C(C1CC=CCC1)=O

Computed Properties

  • Exact Mass: 294.25602
  • Monoisotopic Mass: 294.255880323g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 13
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.2
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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